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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of the

azo dye, C.I. Reactive Yellow 185. Due to the limited availability of specific experimental data

in the public domain for this particular dye, this guide also outlines detailed, generalized

experimental protocols for obtaining the requisite spectroscopic data, based on established

methodologies for similar reactive azo dyes.

Introduction to C.I. Reactive Yellow 185
C.I. Reactive Yellow 185 is a synthetic azo dye, appearing as a green-light yellow or orange

powder, utilized across various industries including textiles, paper, plastics, and cosmetics.[1]

[2][3][4] Its reactive nature allows it to form covalent bonds with substrates, providing strong

and lasting coloration.[4] Understanding its spectroscopic profile is crucial for quality control,

research into its properties, and potential new applications.

Table 1: General Properties of C.I. Reactive Yellow 185
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Property Value Reference

C.I. Name Reactive Yellow 185 [1]

CAS Number 111211-44-0 [1][3][5]

Molecular Formula C₂₇H₂₄ClK₃N₈O₁₅S₄ [1]

Molecular Weight 981.53 g/mol [1]

Chemical Class Azo Dye [1]

Appearance
Green-light yellow / Orange

powder
[1][4]

Spectroscopic Data
While specific, verified spectroscopic data for C.I. Reactive Yellow 185 is not readily available

in the surveyed literature, this section outlines the expected data presentation based on the

analysis of similar azo dyes.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is employed to determine the wavelength of maximum absorbance

(λmax), which corresponds to the color of the dye. For a yellow dye, the λmax is expected in

the violet-blue region of the spectrum. A study on an unspecified "reactive yellow dye" reported

a λmax at 410 nm, which may be indicative for this class of dyes.[6]

Table 2: UV-Visible Spectroscopic Data for C.I. Reactive Yellow 185

Parameter Value

Solvent Deionized Water

λmax (nm)
Data not available in searched literature.

(Expected ~400-420 nm)

Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹) Data not available in searched literature.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
https://www.lookchem.com/casno111211-44-0.html
https://dyeschemical.com/reactive-yellow-185
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-185.html
https://www.ojp.gov/pdffiles1/nij/grants/250660.pdf
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.researchgate.net/figure/llustrates-the-UV-Vis-absorption-spectra-of-reactive-yellow-dye-with-a-significant_fig2_390287149
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FT-IR spectroscopy is used to identify the functional groups present in the molecule. The

spectrum of Reactive Yellow 185 is expected to show characteristic peaks for azo groups,

sulfonic acid groups, aromatic rings, and other functional moieties present in its complex

structure.

Table 3: Expected FT-IR Characteristic Peaks for C.I. Reactive Yellow 185

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

~3400 O-H Stretch Hydroxyl, Water

~3100-3000 C-H Stretch Aromatic

~1600-1580 C=C Stretch Aromatic Ring

~1500-1450 N=N Stretch Azo Group

~1200-1150 & ~1050-1000 S=O Stretch Sulfonic Acid Salts

~850-750 C-H Bend Aromatic Substitution

~700-600 C-Cl Stretch Chloro-triazine Ring

Note:
This table is illustrative. Actual

peak positions may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy (¹H and ¹³C) would provide detailed information about the chemical

structure, connectivity, and environment of the hydrogen and carbon atoms in the molecule.

Table 4: Expected NMR Data for C.I. Reactive Yellow 185
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Nucleus
Chemical Shift (δ) Range
(ppm)

Expected Proton/Carbon
Environments

¹H NMR 6.5 - 8.5 Aromatic protons

3.5 - 4.5 Protons on ethyl group

2.0 - 2.5 Methyl protons

¹³C NMR 160 - 180 Carbonyl carbons

110 - 150
Aromatic and triazine ring

carbons

40 - 60 Ethyl group carbons

10 - 20 Methyl carbon

Note:

This table is illustrative and

based on general chemical

shift ranges.

Experimental Protocols
The following are detailed methodologies for obtaining the spectroscopic data for C.I. Reactive
Yellow 185.

UV-Visible Spectroscopy Protocol
Sample Preparation: Prepare a stock solution of C.I. Reactive Yellow 185 in deionized water

(e.g., 100 mg/L). From the stock solution, prepare a series of dilutions to find a concentration

that gives an absorbance reading between 0.1 and 1.0.

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Blanking: Fill a quartz cuvette with deionized water to be used as the blank reference.

Measurement: Record the absorbance spectrum of the dye solution from 200 to 800 nm.

Data Analysis: Identify the wavelength of maximum absorbance (λmax). Use the Beer-

Lambert law (A = εcl) to calculate the molar absorptivity (ε) if the exact concentration (c) and
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path length (l) are known.

Sample Preparation

Spectroscopic Measurement Data Analysis

Weigh Dye Powder Dissolve in Deionized Water
(Stock Solution) Prepare Dilutions

Prepare Blank
(Deionized Water)

Calibrate Spectrophotometer
with Blank

Measure Absorbance
(200-800 nm) Plot Absorbance vs. Wavelength Identify λmax Calculate Molar Absorptivity (ε)

Click to download full resolution via product page

UV-Vis Spectroscopy Experimental Workflow.

FT-IR Spectroscopy Protocol
Sample Preparation (ATR): Place a small amount of the solid C.I. Reactive Yellow 185
powder directly onto the diamond crystal of the Attenuated Total Reflectance (ATR)

accessory.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an

ATR accessory.

Background Scan: Record a background spectrum of the clean, empty ATR crystal.

Sample Scan: Acquire the IR spectrum of the dye sample, typically in the range of 4000 to

400 cm⁻¹.

Data Analysis: Process the spectrum (e.g., baseline correction, normalization) and identify

the characteristic absorption peaks. Assign these peaks to their corresponding functional

groups.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of C.I. Reactive Yellow 185 in a

suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a clean NMR tube. Ensure the sample

is fully dissolved.
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Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Shimming: Optimize the magnetic field homogeneity (shimming) to obtain sharp spectral

lines.

Data Acquisition: Acquire the ¹H and ¹³C NMR spectra.

Data Processing: Process the raw data (Fourier transformation, phase correction, baseline

correction) and integrate the ¹H signals.

Spectral Analysis: Assign the chemical shifts to the respective protons and carbons in the

molecular structure.

Synthesis Pathway
The manufacturing of C.I. Reactive Yellow 185 is a multi-step process involving diazotization,

coupling, and condensation reactions.[1]
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Step 1: Diazotization Step 2: Coupling

Step 3 & 4: Condensation

Step 5: Salt Formation

4,6-Diaminobenzene-1,3-disulfonic acid

Azo Intermediate

1-ethyl-6-hydroxy-4-methyl-2-oxo-
1,2-dihydropyridine-3-carboxamide

Final Dye Structure

2,4,6-Trichloro-1,3,5-triazine 5-Amino-2-(4-aminophenylamino)-
benzenesulfonic acid

Potassium Salt Formation

C.I. Reactive Yellow 185

Click to download full resolution via product page

Synthesis Pathway of C.I. Reactive Yellow 185.

Conclusion
This technical guide consolidates the known information about C.I. Reactive Yellow 185 and

provides standardized protocols for its spectroscopic characterization. While there is a notable

absence of published, specific spectral data for this dye, the methodologies outlined herein

provide a clear path for researchers to obtain this crucial information. The acquisition and

publication of such data would be a valuable contribution to the fields of analytical chemistry,

materials science, and industrial dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

